Cas no 1209712-99-1 (1-methanesulfonylpiperidin-3-amine hydrochloride)

• Product Name: 1-methanesulfonylpiperidin-3-amine hydrochloride
• CAS No: 1209712-99-1
• MF: C₆H₁₅ClN₂O₂S
• MW: 214.713499307632
• CID: 4577787
• PubChem ID: 45792405
• Update Time: 2025-11-01

1-methanesulfonylpiperidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonylpiperidin-3-amine hydrochloride
• 1-(Methylsulfonyl)piperidin-3-amine hydrochloride
• F82760
• DB-146787
• Z839028574
• 1-(Methylsulfonyl)-3-piperidinamine hydrochloride
• CS-0137907
• 1-methanesulfonylpiperidin-3-aminehydrochloride
• AKOS008111234
• 1209712-99-1
• SCHEMBL928631
• EN300-54922
• 1-methylsulfonylpiperidin-3-amine;hydrochloride

• Inchi： 1S/C6H14N2O2S.ClH/c1-11(9,10)8-4-2-3-6(7)5-8;/h6H,2-5,7H2,1H3;1H
• InChI Key： MJAGCBBGJUYWPB-UHFFFAOYSA-N
• SMILES： S(N1CCCC(N)C1)(=O)(=O)C.Cl

Computed Properties

• Exact Mass: 214.0542766g/mol
• Monoisotopic Mass: 214.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

1-methanesulfonylpiperidin-3-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-methanesulfonylpiperidin-3-amine hydrochloride

1-Methanesulfonylpiperidin-3-amine Hydrochloride: A Comprehensive Overview

1-Methanesulfonylpiperidin-3-amine hydrochloride (CAS No. 1209712-99-1) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural and functional properties. This compound, also known as 3-amino-N-methylsulfonylpiperidine hydrochloride, is a derivative of piperidine, a versatile nitrogen-containing heterocycle with a wide range of applications in medicinal chemistry and drug discovery.

The methanesulfonyl group in the compound imparts specific chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmaceutical agents. The hydrochloride salt form enhances its solubility and stability, which are crucial factors for its use in both laboratory research and industrial applications.

Recent studies have highlighted the potential of 1-methanesulfonylpiperidin-3-amine hydrochloride in the development of novel therapeutic agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing selective serotonin reuptake inhibitors (SSRIs). The researchers found that derivatives of 1-methanesulfonylpiperidin-3-amine hydrochloride exhibited high affinity for serotonin transporters, suggesting its potential as a lead compound for the treatment of depression and anxiety disorders.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of 1-methanesulfonylpiperidin-3-amine hydrochloride in modulating G protein-coupled receptors (GPCRs). The results indicated that this compound could serve as a potent agonist or antagonist for specific GPCRs, opening new avenues for drug discovery in areas such as pain management and neurodegenerative diseases.

The structural flexibility of 1-methanesulfonylpiperidin-3-amine hydrochloride also makes it an attractive candidate for combinatorial chemistry approaches. By modifying the substituents on the piperidine ring and the methanesulfonyl group, chemists can generate a diverse library of compounds with varying biological activities. This versatility is particularly useful in high-throughput screening (HTS) campaigns aimed at identifying hit compounds for further optimization.

In addition to its pharmaceutical applications, 1-methanesulfonylpiperidin-3-amine hydrochloride has found utility in other areas of chemical research. For example, it serves as an important building block in the synthesis of advanced materials and polymers. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry, where it can be employed to create novel catalysts and functional materials with unique properties.

The synthesis of 1-methanesulfonylpiperidin-3-amine hydrochloride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions between piperidine derivatives and methanesulfonyl chloride, followed by acidification to form the hydrochloride salt. Advances in green chemistry have also led to the development of more environmentally friendly methods for producing this compound, reducing waste and minimizing the use of hazardous reagents.

The safety profile of 1-methanesulfonylpiperidin-3-amine hydrochloride is an important consideration for both researchers and industry professionals. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure compliance with regulatory standards.

In conclusion, 1-methanesulfonylpiperidin-3-amine hydrochloride (CAS No. 1209712-99-1) is a versatile compound with significant potential in pharmaceutical research, drug discovery, and materials science. Its unique chemical structure and functional properties make it an invaluable tool for scientists seeking to develop innovative solutions to complex biological and chemical challenges. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow even further.